2-(4-fluorophenyl)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C15H13FN4O/c1-10-6-14-17-8-13(9-20(14)19-10)18-15(21)7-11-2-4-12(16)5-3-11/h2-6,8-9H,7H2,1H3,(H,18,21)
• InChI Key: DWETZJDCYQZQLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C15H13FN4O
• Molecular Weight: 284.29 g/mol

Description

2-(4-fluorophenyl)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide, also known as FP-PA, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have shown promising results in various biological activities.

Scientific Research Applications

Radioligand Development for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including a compound designed with a fluorine atom for labeling with fluorine-18, has been developed for in vivo imaging using positron emission tomography (PET). This development aims to enhance the selective imaging of the translocator protein (18 kDa), potentially contributing to the diagnosis and research of various neurological disorders (Dollé et al., 2008).

Inhibition of Phosphodiesterase for Cognitive Impairment Treatment

Research into 3-aminopyrazolo[3,4-d]pyrimidinones has led to the discovery of potent and selective inhibitors of phosphodiesterase 1 (PDE1), with one clinical candidate showing potential for treating cognitive deficits associated with neurodegenerative and neuropsychiatric diseases. This includes applications for conditions like schizophrenia and Alzheimer's disease, highlighting the compound's significance in central nervous system disorder therapies (Li et al., 2016).

Antitumor and Antimicrobial Activities

Substituted pyrazoles, derived from enaminones, have shown significant antitumor and antimicrobial activities. This discovery opens pathways for developing new therapeutic agents that could offer alternative treatments for cancer and bacterial infections, showcasing the versatility of pyrazolo[1,5-a]pyrimidin-6-yl acetamide derivatives in medicinal chemistry (Riyadh, 2011).

Development of Peripheral Benzodiazepine Receptor Ligands

Studies on 2-phenylpyrazolo[1,5-a]pyrimidin-3-yl acetamides have led to the synthesis of new compounds with high affinity for the Peripheral Benzodiazepine Receptor (PBR). These findings are crucial for developing drugs that target PBR, which is implicated in various physiological and pathological processes, including inflammation, cancer, and neurodegeneration (Selleri et al., 2005).